Cas no 1194374-32-7 (3'-Methanesulfonyl-biphenyl-3-carboxylic Acid)

3'-Methanesulfonyl-biphenyl-3-carboxylic Acid Properties

Names and Identifiers

• 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 3-(Methylsulfonyl)biphenyl-3-carboxylic acid
• 3'-Methanesulfonyl-biphenyl-3-carboxylic acid
• 3'-(METHYLSULFONYL)BIPHENYL-3-CARBOXYLIC ACID
• ACMC-20aiws
• AG-L-20676
• AK142370
• ANW-75434
• CTK4B1288
• MolPort-015-143-153
• SureCN4252833
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-(methylsulfonyl)-
• 3'-(Methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-methylsulfonylphenyl)benzoic acid
• CS-0208492
• AKOS015852521
• MFCD11840323
• SCHEMBL4252833
• 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-carboxylicacid
• 1194374-32-7
• DTXSID00681772
• CHEMBL4159633
• VM7
• 3''-(Methylsulfonyl)biphenyl-3-carboxylic Acid
• BS-19502
• +Expand

• MDL： MFCD11840323
• InChIKey： CRFKLEDBWMGUED-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O4S/c1-19(17,18)13-7-3-5-11(9-13)10-4-2-6-12(8-10)14(15)16/h2-9H,1H3,(H,15,16)
• SMILES： CS(=O)(=O)C1=CC=CC(=C1)C2=CC(=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 276.04563003g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 276.04563003g/mol
• Heavy Atom Count: 19
• Complexity: 423
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Boiling Point: 564.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 295.0±30.1 °C
• Density: 1.3±0.1 g/cm3